1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• Molecular Formula: C23H22N6O3
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C23H22N6O3/c1-26-20-19(21(30)27(2)23(26)31)28-14-18(16-10-7-11-17(12-16)32-3)25-29(22(28)24-20)13-15-8-5-4-6-9-15/h4-12H,13-14H2,1-3H3
• InChI Key: XDCCFHQNMFRIDI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CC(=NN(C3=N2)CC4=CC=CC=C4)C5=CC(=CC=C5)OC

Description

1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a complex organic compound that belongs to the class of triazino[3,4-f]purines This compound is characterized by its unique structure, which includes a benzyl group, a methoxyphenyl group, and a triazino[3,4-f]purine core

Preparation Methods

The synthesis of 1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the triazino[3,4-f]purine core: This step involves the cyclization of appropriate precursors under specific conditions to form the triazino[3,4-f]purine core.

Introduction of the benzyl group: The benzyl group is introduced through a nucleophilic substitution reaction.

Addition of the methoxyphenyl group: The methoxyphenyl group is added via a Friedel-Crafts alkylation reaction.

Methylation: The final step involves the methylation of the compound to introduce the dimethyl groups.

Industrial production methods may involve optimization of these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as sodium hypochlorite.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the compound.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions to yield different products.

Common reagents and conditions used in these reactions include solvents like ethanol, catalysts, and specific temperature and pressure conditions.

Scientific Research Applications

1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structure and biological activity.

Materials Science: The compound’s properties make it a candidate for use in the development of new materials with specific characteristics.

Biological Research: It is used in studies related to enzyme inhibition, receptor binding, and other biological processes.

Industrial Applications: The compound’s stability and reactivity make it useful in various industrial processes.

Mechanism of Action

The mechanism of action of 1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects. The pathways involved in its mechanism of action can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione can be compared with other similar compounds, such as:

1-benzyl-3-(3-methoxyphenyl)-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione: This compound lacks the dimethyl groups, which may affect its reactivity and biological activity.

1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]pyrimidine-6,8(7H,9H)-dione: The substitution of the purine core with a pyrimidine core can lead to differences in chemical properties and applications.

1-benzyl-3-(3-methoxyphenyl)-7,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]quinazoline-6,8(7H,9H)-dione: The quinazoline core introduces additional aromaticity, which can influence the compound’s stability and interactions.

These comparisons highlight the uniqueness of this compound and its potential advantages in various applications.